N-{2-[(2-phenoxyacetyl)amino]phenyl}butanamide

• IUPAC Name: N-[2-[(2-phenoxyacetyl)amino]phenyl]butanamide
• InChI: InChI=1S/C18H20N2O3/c1-2-8-17(21)19-15-11-6-7-12-16(15)20-18(22)13-23-14-9-4-3-5-10-14/h3-7,9-12H,2,8,13H2,1H3,(H,19,21)(H,20,22)
• InChI Key: DWUUYISUQWJEAX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1NC(=O)COC2=CC=CC=C2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-{2-[(2-phenoxyacetyl)amino]phenyl}butanamide, commonly known as PB28, is a synthetic compound that belongs to the family of arylamide derivatives. PB28 has gained significant attention in the scientific community due to its potential applications in cancer treatment.

Mechanism of Action

PB28 exerts its anticancer activity by binding to the androgen receptor (AR) and inhibiting its activity. AR is a transcription factor that plays a critical role in the growth and survival of prostate cancer cells. PB28 binds to the ligand-binding domain of AR and prevents its activation by androgens. This leads to the downregulation of AR target genes that promote cancer cell growth and survival.
Biochemical and Physiological Effects
PB28 has been shown to have low toxicity in normal cells and tissues. It does not affect the growth or viability of non-cancerous cells, indicating its selectivity towards cancer cells. PB28 has also been reported to have anti-inflammatory properties, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

PB28 has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. PB28 has also demonstrated high potency and selectivity towards cancer cells, making it a promising candidate for further development as an anticancer agent. However, PB28 has some limitations, including its poor solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

In the development of PB28 include optimization of the synthesis method, investigation of combination therapies, and clinical trials.

Synthesis Methods

PB28 can be synthesized using a one-pot reaction method. The synthesis involves the reaction of 2-phenoxyacetic acid with 4-aminobutanamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction mixture is then subjected to purification using chromatography techniques to obtain PB28 in high yield and purity.

Scientific Research Applications

PB28 has shown promising results in preclinical studies as an anticancer agent. It has been reported to exhibit potent antiproliferative activity against a wide range of cancer cell lines, including breast, prostate, and colon cancer. PB28 has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Moreover, PB28 has demonstrated the ability to inhibit tumor growth in mouse models of breast and prostate cancer.